Cas no 1955539-78-2 (sodium 5-(4-methyl-1,2,3,4-tetrahydroquinoxalin-1-yl)thiophene-2-carboxylate)

• Product Name: sodium 5-(4-methyl-1,2,3,4-tetrahydroquinoxalin-1-yl)thiophene-2-carboxylate
• CAS No: 1955539-78-2
• MF: C₁₄H₁₅N₂NaO₂S
• MW: 298.335872888565
• MDL: MFCD29047593
• CID: 5248061
• PubChem ID: 121553083
• Update Time: 2026-03-09

sodium 5-(4-methyl-1,2,3,4-tetrahydroquinoxalin-1-yl)thiophene-2-carboxylate Chemical and Physical Properties

Names and Identifiers

• 2-Thiophenecarboxylic acid, 5-(3,4-dihydro-4-methyl-1(2H)-quinoxalinyl)-, sodium salt (1:1)
• sodium 5-(4-methyl-1,2,3,4-tetrahydroquinoxalin-1-yl)thiophene-2-carboxylate

• MDL： MFCD29047593
• Inchi： 1S/C14H14N2O2S.Na.H/c1-15-8-9-16(11-5-3-2-4-10(11)15)13-7-6-12(19-13)14(17)18;;/h2-7H,8-9H2,1H3,(H,17,18);;
• InChI Key： HDPIQERSFGVLPF-UHFFFAOYSA-N
• SMILES： CN1CCN(C2=CC=C(C(=O)O)S2)C2=CC=CC=C12.[NaH]

Additional information on sodium 5-(4-methyl-1,2,3,4-tetrahydroquinoxalin-1-yl)thiophene-2-carboxylate

Professional Introduction of Sodium 5-(4-Methyl-1,2,3,4-Tetrahydroquinoxalin-1-Yl)Thiophene-2-Carboxylate (CAS No: 1955539-78-2)

Sodium 5-(4-methyl-1,2,3,4-tetrahydroquinoxalin-1-yl)thiophene-2-carboxylate is a compound with the CAS number 1955539-78-2. This compound has gained significant attention in the field of organic chemistry due to its unique structural features and potential applications in various industries. The molecule consists of a thiophene ring substituted with a carboxylate group and a tetrahydroquinoxaline moiety. The combination of these groups imparts distinctive electronic and steric properties to the compound.

The thiophene ring is a five-membered aromatic heterocycle containing sulfur as one of its atoms. This structure contributes to the compound's stability and reactivity. The carboxylate group attached to the thiophene ring at position 2 adds further functionality, making it a versatile building block for various chemical reactions. The tetrahydroquinoxaline moiety, on the other hand, is a bicyclic structure that can exhibit both saturated and unsaturated characteristics depending on its substitution pattern.

Recent studies have explored the synthesis of sodium 5-(4-methyl-1,2,3,4-tetrahydroquinoxalin-1-yl)thiophene-2-carboxylate through various methods. One approach involves the coupling reaction between a thiophene derivative and a tetrahydroquinoxaline derivative under specific conditions. The reaction conditions are optimized to ensure high yield and purity of the product. Researchers have also investigated the use of catalysts to enhance the reaction efficiency and selectivity.

The application of this compound spans across multiple domains. In pharmaceuticals, it has shown potential as an intermediate in drug development due to its ability to form bioactive molecules with complex architectures. Its role in material science is another area where it has demonstrated promise, particularly in the synthesis of advanced materials with tailored properties.

Moreover, sodium 5-(4-methyl-1,2,3,4-tetrahydroquinoxalin-1-Yl)Thiophene-2-Carboxylate has been studied for its electronic properties in organic electronics. The combination of thiophene and tetrahydroquinoxaline groups allows for modulation of electronic characteristics such as conductivity and charge transport properties.

In terms of environmental impact assessment studies conducted on this compound reveal that it exhibits low toxicity under standard testing conditions. These findings are crucial for ensuring safe handling and application in industrial settings.

Looking ahead, ongoing research aims to explore new synthetic pathways for sodium 5-(4-methyl...carboxylate) that could potentially reduce production costs while maintaining product quality. Additionally, efforts are being made to investigate its compatibility with existing manufacturing processes across different industries.

In conclusion,sodium 5-(4-methyl...carboxylate) stands out as a versatile compound with wide-ranging applications and promising future prospects in multiple fields.